Cas no 119004-72-7 (Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 119004-72-7
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• MDL: MFCD01922029
• CID: 1069918
• PubChem ID: 603397
• Update Time: 2025-11-02

Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• methyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AC1LCNJ8
• AC1Q42JB
• CBMicro_046764
• CTK4B1003
• Oprea1_846815
• SBB019573
• SureCN4227925
• AKOS B000482
• ART-CHEM-BB B000482
• CHEMBRDG-BB 3000482
• methyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-ca
• 2-AMINO-6-PHENYL-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate(SALTDATA: FREE)
• 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid methyl ester
• BIM-0046829.P001
• 119004-72-7
• DTXSID40345285
• ALBB-001800
• DB-027797
• 2-Amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]-thiophene-3-carboxylic acid methyl ester
• SR-01000228673
• MFCD01922029
• CS-0215501
• SR-01000228673-1
• Z204042064
• FS-5909
• Benzo[b]thiophene-3-carboxylic acid, 2-amino-4,5,6,7-tetrahydro-6-phenyl-, methyl ester
• SCHEMBL4227925
• Methyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate #
• Methyl 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
• 2-Amino-6-phenyl-4,5,6,7-tetrahydro-benzo[b]-thiophene-3-carboxylic acid methyl ester
• BBL016117
• AKOS000304038
• C16H17NO2S
• BVXJDKFMMQTUGI-UHFFFAOYSA-N
• STK348687
• Benzothiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-amino-6-phenyl-, methyl ester
• EN300-25460
• G19109
• Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD01922029
• Inchi： 1S/C16H17NO2S/c1-19-16(18)14-12-8-7-11(9-13(12)20-15(14)17)10-5-3-2-4-6-10/h2-6,11H,7-9,17H2,1H3
• InChI Key： BVXJDKFMMQTUGI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CC(C1C=CC=CC=1)CC2)N

Computed Properties

• Exact Mass: 287.09800
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 472.6±45.0 °C at 760 mmHg
• Flash Point: 239.6±28.7 °C
• PSA: 80.56000
• LogP: 3.97060
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS 119004-72-7): A Versatile Heterocyclic Compound with Broad Applications

Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS 119004-72-7) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative features a fused ring system with both sulfur and nitrogen heteroatoms, making it particularly interesting for drug discovery and organic synthesis applications.

The compound's molecular structure combines a tetrahydrobenzothiophene core with strategically positioned amino and ester functional groups. This configuration contributes to its diverse reactivity profile and potential as a building block for more complex molecules. Researchers have explored its use in developing novel pharmaceutical intermediates, particularly in areas such as central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies highlight the growing importance of heterocyclic compounds like Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in addressing current challenges in medicinal chemistry. The compound's structural features make it valuable for creating molecules with improved bioavailability and target specificity—key considerations in modern drug development.

In synthetic chemistry, this compound serves as a versatile precursor for various transformations. The methyl carboxylate group can undergo hydrolysis or transesterification, while the amino group provides opportunities for further functionalization through acylation or alkylation reactions. These properties make it particularly useful for constructing complex molecular architectures.

The pharmaceutical industry has shown increasing interest in benzothiophene-based compounds due to their diverse biological activities. While Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate itself is not a drug, its structural motifs appear in several investigational compounds targeting neurological disorders and inflammatory conditions.

From a materials science perspective, derivatives of this compound have demonstrated potential in organic electronics. The conjugated system of the benzothiophene core, when properly functionalized, can contribute to charge transport properties valuable for organic semiconductors and photovoltaic materials.

The synthesis of Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate typically involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes in both academic and industrial settings.

Analytical characterization of this compound employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure proper identification and quality control, which are critical for research applications where compound purity directly impacts experimental outcomes.

Storage and handling of Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

Current research trends involving this compound focus on exploring its potential as a scaffold for protein-protein interaction inhibitors and allosteric modulators—two hot topics in drug discovery. The rigid yet flexible structure of the tetrahydrobenzothiophene system makes it particularly suitable for these applications.

The global market for specialized heterocyclic building blocks like Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate continues to expand, driven by increasing R&D investment in pharmaceutical and materials science sectors. Suppliers typically offer this compound in research quantities with high purity grades suitable for most laboratory applications.

Future directions for this compound may include exploration of its optical properties for sensing applications or further investigation of its biological activity profile. The continued evolution of synthetic methodologies will likely uncover new pathways for derivatization and application of this versatile benzothiophene derivative.

For researchers working with Methyl 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, proper documentation of experimental procedures and characterization data remains essential. This facilitates reproducibility and enables meaningful comparison of results across different research groups and applications.